5-Isothiocyanato-6-methyl-2-(pyridin-2-yl)-1,3-benzoxazole

• CAS No.: 61382-17-0
• Molecular Formula: C14H9N3OS
• Molecular Weight: 267.31 g/mol
• IUPAC Name: 5-isothiocyanato-6-methyl-2-pyridin-2-yl-1,3-benzoxazole
• InChI: InChI=1S/C14H9N3OS/c1-9-6-13-12(7-11(9)16-8-19)17-14(18-13)10-4-2-3-5-15-10/h2-7H,1H3
• InChI Key: UQDTVWKWKYDCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1N=C=S)N=C(O2)C3=CC=CC=N3

Description

5-Isothiocyanato-6-methyl-2-(pyridin-2-yl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C14H9N3OS and its molecular weight is 267.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-amino-6-methyl-2-(2-pyridinyl)benzoxazole (8.7 g, 0.044 mole), calcium carbonate (4.44 g, 0.044 mole), glyme (150 ml) and water (50 ml) is cooled to 5° C in an ice-bath, and thiophosgene (5.11 g, 0.044 mole) is added. The mixture is stirred for 0.5 hour at 5° C and then allowed to warm to room temperature and stirred for about 16 hours. The precipitated material is collected, washed with water and crystallized from glyme/water (3:1) yielding 8.1 g of the title compound, melting point 192°-194° C.